6-(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-[1-([1,3]thiazolo[4,5-c]pyridin-2-yl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H16N6S/c19-7-12-1-2-17(21-8-12)23-10-13-4-6-24(15(13)11-23)18-22-14-9-20-5-3-16(14)25-18/h1-3,5,8-9,13,15H,4,6,10-11H2
• InChI Key: OLJRPDDNOMJEDH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)C4=NC5=C(S4)C=CN=C5
• Molecular Formula: C18H16N6S
• Molecular Weight: 348.4 g/mol

Description

The compound “6-(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile” is a complex organic molecule that belongs to the class of thiazolo[5,4-b]pyridine derivatives. These compounds have been found to exhibit a wide range of pharmacological activities and are often used in the design of privileged structures in medicinal chemistry.

Synthesis Analysis

The synthesis of thiazolo[5,4-b]pyridine derivatives involves several steps. The compounds are efficiently prepared from commercially available substances in moderate to good yields. The process involves the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis. The structure−activity relationships (SAR) study showed that certain functionalities were important for their inhibitory activity.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide. Further reactions include the oxidation of the corresponding thioamide with potassium ferricyanide in alkaline solution.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are determined by techniques such as NMR and HRMS. The compounds are efficiently prepared in moderate to good yields.

Mechanism of Action

The mechanism of action of these compounds involves their potent inhibitory activity against phosphoinositide 3-kinase (PI3K) enzymatic assay. The N-heterocyclic core of the compound is directly involved in the binding to the kinase through key hydrogen bonds interaction.

Future Directions

The future directions for these compounds could involve further exploration of their pharmacological activities and potential applications in medicinal chemistry. The development of novel thiazolo[5,4-b]pyridine derivatives with improved properties and activities could be a promising area of research.